Cas no 1003499-15-7 (Methyl 1-phenyl-5-(2-thienyl)-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 1-phenyl-5-(2-thienyl)-1H-pyrazole-3-carboxylate
• CAS No: 1003499-15-7
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.3330
• CID: 5068903
• Update Time: 2025-11-01

Methyl 1-phenyl-5-(2-thienyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 1-PHENYL-5-(2-THIENYL)-1H-PYRAZOLE-3-CARBOXYLATE
• methyl 1-phenyl-5-(thiophen-2-yl)-1H-pyrazole-3-carboxylate
• BBL021589
• STK894302
• Methyl 1-phenyl-5-(2-thienyl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C15H12N2O2S/c1-19-15(18)12-10-13(14-8-5-9-20-14)17(16-12)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： DZKUHRLEMFQDQY-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1=C([H])C(C(=O)OC([H])([H])[H])=NN1C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 3.5
• Topological Polar Surface Area: 72.4

Additional information on Methyl 1-phenyl-5-(2-thienyl)-1H-pyrazole-3-carboxylate

Comprehensive Analysis of Methyl 1-phenyl-5-(2-thienyl)-1H-pyrazole-3-carboxylate (CAS No. 1003499-15-7)

Methyl 1-phenyl-5-(2-thienyl)-1H-pyrazole-3-carboxylate (CAS No. 1003499-15-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrazole derivative combines a phenyl group, a thienyl moiety, and a carboxylate ester, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a scaffold for drug discovery, especially in targeting enzymes and receptors involved in inflammation and metabolic disorders.

The compound's molecular structure features a 1H-pyrazole core substituted at the 1-position with a phenyl group and at the 5-position with a 2-thienyl group, while the 3-position is esterified with a methyl carboxylate. This arrangement contributes to its bioavailability and binding affinity, which are critical for its potential therapeutic applications. Recent studies have explored its use in cancer research, where pyrazole derivatives are known to exhibit antiproliferative effects. Additionally, its thiophene ring enhances its electronic properties, making it valuable in material science applications such as organic semiconductors.

In the context of green chemistry, Methyl 1-phenyl-5-(2-thienyl)-1H-pyrazole-3-carboxylate has been investigated for its potential as a biodegradable intermediate. With growing environmental concerns, researchers are focusing on sustainable synthesis methods, such as catalytic reactions and solvent-free conditions, to produce this compound efficiently. Its stability under various pH conditions also makes it a candidate for controlled-release formulations in agriculture, where it could be used to develop eco-friendly pesticides.

From a commercial perspective, the demand for CAS No. 1003499-15-7 is rising due to its applicability in high-value chemical synthesis. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug development projects. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and consistency, which are vital for regulatory compliance in the pharmaceutical industry.

Another area of interest is the compound's potential in neurological research. Pyrazole derivatives have shown promise in modulating neurotransmitter receptors, which could lead to treatments for conditions like anxiety and depression. The thienyl group in Methyl 1-phenyl-5-(2-thienyl)-1H-pyrazole-3-carboxylate may enhance its ability to cross the blood-brain barrier, a key challenge in central nervous system (CNS) drug development. This has sparked collaborations between academic institutions and biotech firms to explore its mechanism of action further.

In summary, Methyl 1-phenyl-5-(2-thienyl)-1H-pyrazole-3-carboxylate (CAS No. 1003499-15-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural versatility and functional groups make it a valuable asset in modern chemistry, aligning with trends such as precision medicine and sustainable manufacturing. As research progresses, this compound is likely to play an even more prominent role in addressing global health and environmental challenges.